Cas no 33466-46-5 (Drosopterin)

• Product Name: Drosopterin
• CAS No: 33466-46-5
• MF: C₁₅H₁₆N₁₀O₂
• MW: 368.353340148926
• CID: 314155
• PubChem ID: 135618521
• Update Time: 2025-10-30

Drosopterin Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrimido[4'',5'':2',3'][1,4]diazepino[6',5':3,4]pyrrolo[1,2-f]pteridine-1,12-dione,3,10-diamino-5,6,6a,6b,7,8-hexahydro-14-methyl-, (6aR,6bS)-rel-(+)-
• Drosopterin
• Drosopterins
• (Z)-(+)-2-Amino-6-(1-(2-amino-1,4,7,8-tetrahydro-4-oxo-6-pteridinyl)-3-hydroxy-2-oxopropylidene)-5,6,7,8-tetrahydro-4(1H)-pteridinone
• DTXSID90955095
• 33466-46-5
• 3,10-Diimino-14-methyl-3,5,6,6a,6b,7,9,10-octahydro-4H-pyrimido[4'',5'':2',3'][1,4]diazepino[6',5':3,4]pyrrolo[1,2-f]pteridine-1,12-diol

• Inchi： 1S/C15H16N10O2/c1-4-7-5(2-18-10-8(20-7)12(26)23-14(16)21-10)6-3-19-11-9(25(4)6)13(27)24-15(17)22-11/h5-6H,2-3H2,1H3,(H3,16,18,21,23,26)(H4,17,19,22,24,27)
• InChI Key： YQZKTYLJVUNTLT-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N)N1)NCC1C3CN=C4C(C(NC(N)=N4)=O)=NC3=C(C)N12

Computed Properties

• Exact Mass: 368.14608
• Monoisotopic Mass: 368.14576979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 998
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 175Ų

Experimental Properties

• PSA: 174.95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives

Additional information on Drosopterin

Comprehensive Overview of Drosopterin (CAS No. 33466-46-5): Properties, Applications, and Research Insights

Drosopterin (CAS No. 33466-46-5) is a naturally occurring pteridine pigment primarily found in the eyes of Drosophila melanogaster, commonly known as fruit flies. This compound belongs to the pteridine family, which plays a critical role in biological processes such as pigmentation and photoreception. Its unique chemical structure and vibrant red-orange coloration have made it a subject of interest in biochemical research, nutritional science, and even cosmetic applications.

Recent studies have highlighted the potential of Drosopterin as a natural antioxidant, aligning with the growing consumer demand for sustainable and bioactive compounds. Researchers are exploring its role in mitigating oxidative stress, a topic frequently searched in connection with anti-aging and skin health. The compound’s ability to interact with reactive oxygen species (ROS) has sparked discussions in forums and scientific communities, particularly among those interested in nutraceuticals and functional foods.

From a structural perspective, Drosopterin features a pteridine core with conjugated double bonds, contributing to its distinct optical properties. This characteristic has led to investigations into its use as a natural dye or biomarker in diagnostic assays. Its stability under physiological conditions further enhances its appeal for biomedical applications, a trending topic in precision medicine research.

In the context of industrial applications, Drosopterin is being evaluated for its potential in bio-inspired materials. With the rise of green chemistry, scientists are examining how this pigment could replace synthetic colorants in textiles and food packaging. Searches for eco-friendly alternatives to synthetic dyes have surged, making Drosopterin a relevant candidate for sustainable innovation.

Another area of interest is the compound’s role in insect physiology. As a key component of Drosophila eye pigmentation, Drosopterin is often studied in genetic research to understand developmental biology and mutational effects. This aligns with frequent search queries about model organisms and their contributions to human disease studies.

Despite its niche status, Drosopterin (CAS No. 33466-46-5) exemplifies the intersection of natural product chemistry and biotechnology. Its multifaceted applications—from antioxidant research to material science—highlight its untapped potential. For researchers and industry professionals, this compound represents a promising avenue for innovation in an era prioritizing sustainability and health.